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For decades, in vivo fluorescence imaging has been a cornerstone of preclinical research,

offering high sensitivity and spatiotemporal resolution without the use of ionizing radiation.[1]

However, traditional imaging in the visible (400–700 nm) and first near-infrared (NIR-I, 700–900

nm) windows has been hampered by significant limitations.[2] Light absorption by biological

components like hemoglobin and water, coupled with photon scattering and tissue

autofluorescence, restricts penetration depth and lowers image clarity.[3][4]

The emergence of imaging in the second near-infrared (NIR-II) window, spanning wavelengths

from 1000 to 1700 nm, represents a paradigm shift in optical bioimaging.[5][6] This spectral

region offers a unique set of advantages, including markedly reduced photon scattering,

minimal tissue autofluorescence, and lower light absorption, which collectively enable deeper

tissue penetration (up to several millimeters or even centimeters), higher spatial resolution, and

a significantly improved signal-to-background ratio (SBR).[1][3][7][8] These superior properties

have established NIR-II imaging as a powerful modality for a range of biomedical applications,

from high-resolution anatomical imaging to real-time monitoring of physiological and

pathological processes.[5][9] The NIR-II window is sometimes further divided into sub-regions,

such as NIR-IIa (1300–1400 nm) and NIR-IIb (1500–1700 nm), which can offer even greater

imaging fidelity by avoiding the water absorption peak around 1450 nm.[10][11]

This guide provides a comprehensive technical overview of NIR-II fluorophores, designed for

researchers, scientists, and drug development professionals. It covers the core principles,

classes of fluorophores, quantitative performance data, experimental protocols, and key

applications driving the field forward.
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Core Principles of NIR-II Imaging Advantage
The superiority of the NIR-II window for in vivo imaging stems from the fundamental

interactions between light and biological tissue. As the wavelength of light increases from the

visible to the NIR-II region, photon scattering decreases, and the absorption from endogenous

chromophores like hemoglobin is minimized.[3] Furthermore, tissue autofluorescence, a major

source of background noise in the visible and NIR-I regions, becomes negligible at these

longer wavelengths.[12] This combination of factors is the primary driver for the enhanced

performance of NIR-II imaging.
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Caption: Logical flow of the NIR-II imaging advantage over conventional imaging.

Classes of NIR-II Fluorophores
A diverse array of materials has been developed to serve as fluorescent probes for the NIR-II

window. These can be broadly categorized into organic small molecules, inorganic

nanomaterials, and semiconducting polymers.[5][7]

Organic Small-Molecule Dyes: These fluorophores are attractive due to their well-defined

chemical structures, smaller size, and potential for rapid renal clearance, which is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.youtube.com/watch?v=1_hdTGfKT-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC5961444/
https://www.benchchem.com/product/b573561?utm_src=pdf-body-img
https://pubs.acs.org/doi/10.1021/accountsmr.4c00025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8558517/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


advantageous for clinical translation.[13]

Polymethine/Cyanine Dyes: This class includes Indocyanine Green (ICG), the only FDA-

approved NIR dye for clinical use.[10] While its peak emission is in the NIR-I region (~820

nm), ICG possesses a significant emission tail that extends into the NIR-II window,

enabling its use for NIR-II imaging.[10][11][14] Newer cyanine derivatives, such as FD-

1080, have been specifically designed with absorption and emission peaks directly in the

NIR-II region.[13]

Donor-Acceptor-Donor (D-A-D) Structures: These molecules are engineered with an

electron-accepting core flanked by electron-donating units. This architecture allows for

precise tuning of the emission wavelength into the 900-1600 nm range and has produced

high-performance dyes with favorable renal excretion profiles.[11]

Aggregation-Induced Emission (AIE) Luminogens: AIEgens are a unique class of

fluorophores that are non-emissive when dissolved but become highly fluorescent upon

aggregation.[11] This property can be leveraged for creating bright, biocompatible

nanoparticles (AIE-dots) for high-resolution in vivo imaging.[11][15]

Inorganic Nanomaterials: These materials often exhibit superior brightness and photostability

compared to organic dyes, though their clinical translation faces hurdles related to potential

long-term toxicity and complex pharmacokinetics.

Single-Walled Carbon Nanotubes (SWCNTs): SWCNTs were among the first materials

used for NIR-II imaging, valued for their broad NIR-II fluorescence, large Stokes shift, and

high photostability.[7] Surface functionalization is crucial to improve biocompatibility and

prevent toxicity.[7][12]

Quantum Dots (QDs): QDs are semiconductor nanocrystals whose emission wavelength

can be precisely tuned by controlling their size.[14] While many QDs contain heavy

metals, raising toxicity concerns, they are powerful tools for research applications due to

their brightness and narrow emission bands.[9][14]

Rare-Earth Doped Nanoparticles (RENPs): These nanoparticles are doped with lanthanide

ions and are characterized by large Stokes shifts, narrow emission peaks, and minimal
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photobleaching.[7][14] Their properties make them excellent candidates for long-term in

vivo tracking and cancer detection.[14]

Semiconducting Polymer Nanoparticles (Pdots): Pdots are a newer class of organic

fluorescent materials that combine the advantages of conjugated polymers and

nanoparticles. They offer broad absorption spectra, high brightness, and excellent

photostability, making them effective probes for NIR-II imaging.[7]

Quantitative Data of NIR-II Fluorophores
The performance of a fluorophore is defined by several key photophysical parameters.

Brightness, a critical metric for in vivo imaging, is the product of the molar extinction coefficient

(ε) and the fluorescence quantum yield (QY). A higher brightness value indicates a more

efficient probe. The following tables summarize the properties of several representative NIR-II

fluorophores.

Table 1: Photophysical Properties of Selected NIR-II Fluorophores
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Fluorop
hore

Class
Excitati
on Max
(nm)

Emissio
n Max
(nm)

Quantu
m Yield
(QY)

Molar
Extincti
on
Coeffici
ent (ε,
M⁻¹cm⁻¹
)

Brightn
ess (ε ×
QY)

Solvent/
Medium

ICG
Cyanine
Dye

~780
~820
(NIR-I
Peak)

~1.3%
(in
blood)

170,000 2,210
Aqueou
s

FD-1080
Cyanine

Dye
1046 1080 - - - Aqueous

5H5
Small

Molecule
>1000 1125 2.6% - - -

Flavylium

Polymeth

ine

Small

Molecule
>950 >1000 >0.53% 236,000 >1,250 DMSO

4TPE-TB AIEgen ~980 >1300 - 40,000 -
Nanopart

icles

CH-4T
Small

Molecule
~808 ~1050

~4.1% (in

FBS)
- -

Fetal

Bovine

Serum

IR-26
Cyanine

Dye
1052 1079

0.0284%

- 0.05%
- -

DCE /

DMSO

| IRFP1032 | Fluorescent Protein | 1008 | 1032 | 0.84% | 4,100,000 | 34,440 | PBS |

Note: QY and ε values can vary significantly based on the solvent, aggregation state, and

measurement method. Data compiled from sources.[10][11][13][16][17][18][19]

Table 2: In Vivo Performance and Applications
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Fluorophore Type
Typical Penetration
Depth

Signal-to-
Background Ratio
(SBR)

Key Applications

Small Molecule
Dyes

Several mm to >1
cm

High; can exceed
10:1

Angiography,
tumor-guided
surgery, lymphatic
mapping

SWCNTs >1 cm High

Vascular imaging,

real-time tracking,

biosensing

Quantum Dots >1 cm Very High

Multispectral imaging,

deep-seated tumor

detection

RENPs >1 cm High

Long-term cell

tracking, cancer

detection

| AIE-dots | Several mm | Very High | High-resolution cerebrovascular imaging, tumor imaging |

Note: Performance metrics are highly dependent on the specific probe, animal model, tissue

type, and imaging instrumentation. Data compiled from sources.[3][8][9][11][20]

Experimental Protocols and Workflows
Successful in vivo NIR-II imaging requires careful planning and execution, from probe selection

to data analysis.

Conceptual Workflow for Targeted Imaging
Many advanced applications involve conjugating a NIR-II fluorophore to a targeting ligand,

such as an antibody or peptide, to achieve specific accumulation at a site of interest, like a

tumor. This enhances the signal from the target tissue relative to the surrounding background.
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Caption: Conceptual diagram of a targeted NIR-II probe from design to cellular binding.

General Protocol for In Vivo NIR-II Fluorescence Imaging

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b573561?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol provides a generalized methodology for performing NIR-II imaging in a mouse

model. Specific parameters should be optimized for each experiment.

1. Animal Preparation:

Housing: House animals according to institutional guidelines. For experiments targeting

abdominal organs, it is recommended to use a low-fluorescence chlorophyll-free diet for at

least one week prior to imaging to minimize autofluorescence from the gastrointestinal tract.

[21]

Hair Removal: Gently remove fur from the imaging area using a depilatory cream or electric

shaver 24 hours before imaging to prevent light absorption and scattering by the hair.

Anesthesia: Anesthetize the mouse using a calibrated vaporizer with isoflurane (e.g., 2-3%

for induction, 1.5% for maintenance). Confirm proper anesthetic depth by pedal reflex.

Maintain the animal's body temperature using a heating pad.

2. Fluorophore Administration:

Reconstitution: Prepare the NIR-II fluorophore in a sterile, biocompatible vehicle such as

phosphate-buffered saline (PBS) or saline. Ensure the final concentration is appropriate for

the desired dose.

Injection: Administer the probe via a suitable route. For systemic biodistribution and vascular

imaging, intravenous (tail vein) injection is common. The volume and dose should be based

on the probe's brightness and the animal's weight.

3. Imaging System Setup and Acquisition:

Instrumentation: Use an imaging system equipped for NIR-II detection. This typically

includes:

An excitation light source (e.g., 808 nm or 980 nm laser).[16]

Appropriate excitation and emission filters (e.g., a long-pass filter at 1000 nm or 1300 nm).

[16]
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A sensitive NIR-II detector, such as an Indium Gallium Arsenide (InGaAs) camera.[3][14]

Animal Positioning: Place the anesthetized animal on the imaging stage.

Image Acquisition:

Acquire a baseline (pre-injection) image if necessary.

Begin acquiring images at desired time points post-injection. For dynamic processes like

angiography, continuous acquisition (video rate) is required. For biodistribution, images

may be taken minutes to days post-injection.

Optimize acquisition parameters like exposure time and camera gain to maximize signal

without saturation.[22]

4. Data Analysis:

Region of Interest (ROI): Use imaging software to draw ROIs around the target tissue (e.g.,

tumor) and a background area (e.g., adjacent normal tissue).

Quantification: Measure the average fluorescence intensity within each ROI.

SBR Calculation: Calculate the Signal-to-Background Ratio (SBR) or Tumor-to-Normal tissue

Ratio (TNR) by dividing the average intensity of the target ROI by that of the background

ROI.[23]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.youtube.com/watch?v=1_hdTGfKT-4
https://www.teledynevisionsolutions.com/learn/learning-center/scientific-imaging/nir-ii-probes-for-in-vivo-imaging/
https://pubs.aip.org/aip/rsi/article/89/9/093114/359697/Signal-to-noise-ratio-analysis-and-improvement-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC7139168/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imaging Acquisition

Data Processing

1. Animal Preparation
(Anesthesia, Hair Removal)

2. Probe Administration
(e.g., IV Injection)

3. System Setup
(Laser, Filters, InGaAs Camera)

4. Image Capture
(Set Exposure, Gain)

5. ROI Analysis

6. Signal Quantification

7. SBR Calculation

8. Biological Interpretation

Click to download full resolution via product page

Caption: General experimental workflow for in vivo NIR-II fluorescence imaging.
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Applications in Research and Drug Development
The unique capabilities of NIR-II fluorophores have unlocked a wide range of applications,

providing unprecedented insights in both basic research and translational medicine.

Oncology and Image-Guided Surgery: NIR-II imaging allows for the clear delineation of

tumor margins with high SBR, which is critical for complete surgical resection.[7][8] Targeted

probes can illuminate tumors that are invisible to the naked eye, guiding surgeons to remove

malignant tissue with high precision.[24]

Vascular Imaging: The high resolution and deep penetration of NIR-II imaging enable

detailed visualization of vascular structures.[7] This is used for non-invasive angiography of

cerebral and peripheral vessels, providing dynamic information on blood flow and vascular

integrity in models of stroke, trauma, and other diseases.[5][20]

Pharmacokinetics and Drug Delivery: By conjugating a therapeutic agent to a NIR-II

fluorophore, researchers can non-invasively track its biodistribution, target engagement, and

clearance in real-time.[7][9] This provides crucial pharmacokinetic data early in the drug

development process, potentially reducing cohort sizes in preclinical studies.[9]

Lymphatic System Imaging: NIR-II probes can be used to map lymphatic drainage and

identify sentinel lymph nodes, which is vital for cancer staging and surgical planning.[5][11]

Theranostics: Certain NIR-II fluorophores can serve dual roles in both diagnosis and therapy.

[6] For instance, some materials can convert the absorbed NIR-II light into heat for

photothermal therapy (PTT) or generate reactive oxygen species for photodynamic therapy

(PDT), enabling a "see and treat" approach.[7]

Challenges and Future Outlook
Despite rapid progress, the field of NIR-II imaging faces several challenges that must be

addressed to realize its full clinical potential.

Fluorophore Performance: While many bright NIR-II fluorophores exist, there is a continuous

need for probes with higher quantum yields, greater photostability, and emission

wavelengths further into the NIR-IIb and NIR-IIc/d regions (>1500 nm) for even better

imaging performance.[25][26]
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Biocompatibility and Toxicity: For inorganic nanomaterials, long-term biocompatibility and

potential toxicity remain significant concerns that can hinder clinical translation.[12]

Developing biodegradable or efficiently cleared nanomaterials is a key area of research.

Clinical Translation: The path to regulatory approval is a major hurdle.[14] Currently, ICG is

the only clinically approved NIR dye, and significant investment and rigorous preclinical

safety and efficacy studies are required to bring new agents into human trials.[10][14]

The future of the field is bright, with ongoing research focused on designing novel molecular

structures with optimized optical and pharmacokinetic properties.[12][24] The development of

"smart" probes that activate their fluorescence only in the presence of specific biomarkers (e.g.,

enzymes, pH changes) will further enhance imaging specificity. As imaging hardware,

particularly detector technology, continues to improve, the sensitivity and resolution of NIR-II

imaging will advance in parallel, promising to make this technology an indispensable tool in the

future of medicine and biological research.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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